o-Aminophenyl beta-D-glucopyranosiduronic acid o-Aminophenyl beta-D-glucopyranosiduronic acid
Brand Name: Vulcanchem
CAS No.: 15959-03-2
VCID: VC21145728
InChI: InChI=1S/C12H15NO7/c13-5-3-1-2-4-6(5)19-12-9(16)7(14)8(15)10(20-12)11(17)18/h1-4,7-10,12,14-16H,13H2,(H,17,18)/t7-,8-,9+,10-,12+/m0/s1
SMILES: C1=CC=C(C(=C1)N)OC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula: C12H15NO7
Molecular Weight: 285.25 g/mol

o-Aminophenyl beta-D-glucopyranosiduronic acid

CAS No.: 15959-03-2

Cat. No.: VC21145728

Molecular Formula: C12H15NO7

Molecular Weight: 285.25 g/mol

* For research use only. Not for human or veterinary use.

o-Aminophenyl beta-D-glucopyranosiduronic acid - 15959-03-2

Specification

CAS No. 15959-03-2
Molecular Formula C12H15NO7
Molecular Weight 285.25 g/mol
IUPAC Name (2S,3S,4S,5R,6S)-6-(2-aminophenoxy)-3,4,5-trihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C12H15NO7/c13-5-3-1-2-4-6(5)19-12-9(16)7(14)8(15)10(20-12)11(17)18/h1-4,7-10,12,14-16H,13H2,(H,17,18)/t7-,8-,9+,10-,12+/m0/s1
Standard InChI Key ZVFVTBSWJWONEI-GOVZDWNOSA-N
Isomeric SMILES C1=CC=C(C(=C1)N)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O
SMILES C1=CC=C(C(=C1)N)OC2C(C(C(C(O2)C(=O)O)O)O)O
Canonical SMILES C1=CC=C(C(=C1)N)OC2C(C(C(C(O2)C(=O)O)O)O)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator